Cas no 1804046-73-8 (Methyl 4-fluoro-6-(trifluoromethyl)nicotinate)
1804046-73-8 structure
Product Name:Methyl 4-fluoro-6-(trifluoromethyl)nicotinate
CAS No:1804046-73-8
MF:C8H5F4NO2
MW:223.1244161129
CID:4802169
Update Time:2023-08-17
Methyl 4-fluoro-6-(trifluoromethyl)nicotinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-fluoro-6-(trifluoromethyl)nicotinate
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- Inchi： 1S/C8H5F4NO2/c1-15-7(14)4-3-13-6(2-5(4)9)8(10,11)12/h2-3H,1H3
- InChI Key： NVPUVUJFIYZXNH-UHFFFAOYSA-N
- SMILES： FC1=CC(C(F)(F)F)=NC=C1C(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 243
- XLogP3: 1.7
- Topological Polar Surface Area: 39.2
Methyl 4-fluoro-6-(trifluoromethyl)nicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029004208-250mg |
Methyl 4-fluoro-6-(trifluoromethyl)nicotinate |
1804046-73-8 | 95% | 250mg |
$1,048.60 | 2022-04-02 | |
| Alichem | A029004208-500mg |
Methyl 4-fluoro-6-(trifluoromethyl)nicotinate |
1804046-73-8 | 95% | 500mg |
$1,735.55 | 2022-04-02 | |
| Alichem | A029004208-1g |
Methyl 4-fluoro-6-(trifluoromethyl)nicotinate |
1804046-73-8 | 95% | 1g |
$2,779.20 | 2022-04-02 |
Methyl 4-fluoro-6-(trifluoromethyl)nicotinate Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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